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Compound of Interest

Compound Name: Methyl prolinate hydrochloride

Cat. No.: B554962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for methyl prolinate hydrochloride. The information is compiled to assist

researchers and professionals in drug development in ensuring the integrity and purity of this

compound throughout its lifecycle in a research and development setting.

Physicochemical Properties
Methyl prolinate hydrochloride is the hydrochloride salt of the methyl ester of the amino acid

L-proline. Its fundamental properties are summarized in the table below.
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Property Value References

Chemical Name
Methyl L-prolinate

hydrochloride
[1][2]

Synonyms

(S)-Methyl pyrrolidine-2-

carboxylate hydrochloride, H-

Pro-OMe·HCl

[1]

CAS Number 2133-40-6 [1]

Molecular Formula C₆H₁₂ClNO₂ [1]

Molecular Weight 165.62 g/mol [1]

Appearance
White to off-white crystalline

powder or solid
[1]

Melting Point 69-71 °C [2][3]

Solubility

Soluble in water. Soluble in

chloroform and methanol

(slightly).

[1][4]

Optical Rotation
[α]20/D ≈ -31° to -33° (c=0.5 to

1 in H₂O)
[1][2]

Chemical Stability and Degradation
Methyl prolinate hydrochloride is generally considered stable under normal, recommended

storage conditions.[4] The hydrochloride salt form significantly enhances its stability compared

to the free base. This is a common strategy for amino acid esters to protect the ester group

from hydrolysis and other forms of degradation, thereby extending the compound's shelf life.[5]

[6]

The primary degradation pathway for methyl prolinate hydrochloride is the hydrolysis of the

methyl ester to form L-proline and methanol. This reaction is catalyzed by the presence of

water and can be accelerated by acidic or basic conditions.[7] The compound is also known to

be hygroscopic, meaning it readily absorbs moisture from the atmosphere, which can

contribute to its degradation.[3]
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Potential Degradation Pathway: Ester Hydrolysis
The fundamental chemical degradation of methyl prolinate hydrochloride involves the

hydrolysis of the ester linkage. This reaction is depicted in the following pathway diagram.

Ester Hydrolysis of Methyl Prolinate Hydrochloride

Methyl Prolinate Hydrochloride

L-Proline

+ H₂O
(Acid/Base Catalyzed)

Methanol

+ H₂O
(Acid/Base Catalyzed)

General Stability Study Workflow
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Expose to Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

Neutralize/Quench
(if applicable)

Analyze via Stability-Indicating
Method (e.g., HPLC)

Identify Degradants &
Assess Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl L-prolinate hydrochloride | 2133-40-6 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b554962?utm_src=pdf-body
https://www.benchchem.com/product/b554962?utm_src=pdf-body-img
https://www.benchchem.com/product/b554962?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3116045.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 98%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]

3. fishersci.com [fishersci.com]

4. lobachemie.com [lobachemie.com]

5. quora.com [quora.com]

6. Reddit - The heart of the internet [reddit.com]

7. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a
mineral acid salt thereof - Google Patents [patents.google.com]

To cite this document: BenchChem. [Stability and Storage of Methyl Prolinate Hydrochloride:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554962#stability-and-storage-conditions-for-methyl-
prolinate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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